Cas no 2138516-71-7 (2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide)

• Product Name: 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide
• CAS No: 2138516-71-7
• MF: C₇H₁₂BrN₅O
• MW: 262.10707950592
• CID: 6394829
• PubChem ID: 165483246
• Update Time: 2025-05-23

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide
• EN300-1108419
• 2138516-71-7

• Inchi： 1S/C7H12BrN5O/c1-3-10-5(14)4(2)13-6(8)11-7(9)12-13/h4H,3H2,1-2H3,(H2,9,12)(H,10,14)
• InChI Key： OQORVWYPPQOXDG-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C(C)C(NCC)=O

Computed Properties

• Exact Mass: 261.02252g/mol
• Monoisotopic Mass: 261.02252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide

Comprehensive Overview of 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide (CAS No. 2138516-71-7)

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide (CAS No. 2138516-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,2,4-triazole core with a bromo substituent and an ethylpropanamide side chain, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2138516-71-7 serves as a critical identifier for researchers sourcing high-purity samples.

In recent years, the demand for triazole derivatives like 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. A 2023 study highlighted its potential as a scaffold for targeted cancer therapies, aligning with the growing focus on precision medicine. Users frequently search for "1,2,4-triazole applications" or "bromo-substituted heterocycles," reflecting industry interest in its mechanistic versatility.

The compound’s amino and bromo functional groups enable diverse cross-coupling reactions, a topic trending in organic synthesis forums. Researchers often inquire about "N-ethylpropanamide derivatives" or "CAS 2138516-71-7 synthesis," underscoring its utility in peptide mimetics design. Notably, its low toxicity profile (as per preliminary assays) makes it a candidate for biocompatible materials—a hotspot in green chemistry discussions.

From an SEO perspective, keywords like "buy 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide" or "CAS 2138516-71-7 suppliers" rank highly, indicating commercial demand. The compound’s relevance to AI-driven drug discovery (a trending topic) further boosts its visibility, as machine learning models increasingly predict triazole efficacy in virtual screening pipelines.

Quality control of 2138516-71-7 remains a priority, with HPLC and NMR being standard verification methods. Discussions on "stable triazole storage" or "solubility of bromo-triazoles" are common among end-users, emphasizing practical handling concerns. Regulatory compliance, particularly for non-hazardous intermediates, is another frequent query, aligning with global shifts toward safer chemical alternatives.

In summary, 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-ethylpropanamide exemplifies innovation at the intersection of medicinal chemistry and sustainable synthesis. Its CAS No. 2138516-71-7 is a gateway to cutting-edge research, addressing both academic curiosities and industrial needs in a rapidly evolving scientific landscape.